N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide
Overview
Description
N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, also known as ABEA, is a chemical compound that has been extensively studied for its potential use in scientific research.
Mechanism of Action
The exact mechanism of action of N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to act on the cholinergic system by increasing the release of acetylcholine and enhancing cholinergic neurotransmission. It may also have antioxidant and anti-inflammatory effects, which contribute to its neuroprotective properties.
Biochemical and physiological effects:
N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to increase the release of acetylcholine in the hippocampus, a brain region important for learning and memory. It also increases the expression of choline acetyltransferase, an enzyme involved in the synthesis of acetylcholine. N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is its ability to improve cognitive function and protect against neuronal damage, making it a promising candidate for the development of new treatments for neurodegenerative diseases. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.
Future Directions
Future research on N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide could focus on its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. It could also be studied for its potential use in enhancing cognitive function in healthy individuals. Further studies are needed to fully understand its mechanism of action and determine its safety and efficacy in humans.
Scientific Research Applications
N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been studied for its potential use as a cognitive enhancer and neuroprotective agent. It has been shown to improve memory and learning in animal models, as well as protect against neuronal damage caused by oxidative stress and inflammation.
properties
IUPAC Name |
N-(1-adamantylmethyl)-2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BrN4O3/c1-10-15(18)16(22(24)25)20-21(10)8-14(23)19-9-17-5-11-2-12(6-17)4-13(3-11)7-17/h11-13H,2-9H2,1H3,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZEWKQRDYQFJCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NCC23CC4CC(C2)CC(C4)C3)[N+](=O)[O-])Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(Adamantan-1-YL)methyl]-2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-YL)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]hept-6-yl acetate](/img/structure/B4300509.png)
![5-{[1-(2,4-dichlorobenzyl)-3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one](/img/structure/B4300513.png)
![1-acetyl-4-ethyl-7,9-dimethyl-3-phenyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione](/img/structure/B4300519.png)
![N-{4-[1-(2-chlorobenzyl)-3'-ethyl-2,4',6'-trioxo-1,2,2',3',3a',4',6',6a'-octahydro-5'H-spiro[indole-3,1'-pyrrolo[3,4-c]pyrrol]-5'-yl]phenyl}acetamide](/img/structure/B4300532.png)
![2,2,2-trifluoroethyl 2-({[2-(1-adamantyloxy)ethyl]amino}carbonyl)cyclohexanecarboxylate](/img/structure/B4300548.png)
![2,2,2-trifluoroethyl 2-{[(1-adamantylmethyl)amino]carbonyl}cyclohexanecarboxylate](/img/structure/B4300554.png)
![2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4300559.png)
![2-{[4-(1-adamantyl)piperazin-1-yl]carbonyl}-3-chloro-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B4300566.png)
![1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine](/img/structure/B4300577.png)
![N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4300588.png)
![methyl 4-{[(3-nitropyridin-4-yl)amino]methyl}benzoate](/img/structure/B4300597.png)
![7-bromo-6-fluoro-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]heptane](/img/structure/B4300601.png)
![2-[3-(4-chlorobenzyl)-1-(3,4-dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]-N-(4-iodophenyl)acetamide](/img/structure/B4300604.png)
![3-(4-chlorophenyl)-3-[(1-naphthylacetyl)amino]propanoic acid](/img/structure/B4300605.png)